Cas no 1289114-66-4 (3-amino-5-fluoro-2-pyridinecarbaldehyde)

• Product Name: 3-amino-5-fluoro-2-pyridinecarbaldehyde
• CAS No: 1289114-66-4
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• CID: 1223716
• PubChem ID: 58318647
• Update Time: 2025-05-26

3-amino-5-fluoro-2-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-fluoro-2-pyridinecarbaldehyde
• CTK4A9030
• ACMC-2099ml
• 3-amino-5-fluorophenylboronic acid
• AB65276
• AKOS006315268
• ANW-16747
• AG-D-35675
• 3-amino-5-fluoropicolinaldehyde
• SureCN1289919
• CTK4A9030; ACMC-2099ml; 3-amino-5-fluorophenylboronic acid; AB65276; AKOS006315268; 3-Amino-5-fluorophenylboronic acid; ANW-16747; AG-D-35675; 3-amino-5-fluoropicolinaldehyde; SureCN1289919;
• SY395078
• VRWNWXWPHVFGAT-UHFFFAOYSA-N
• DB-394558
• 3-amino-5-fluoropyridine-2-carbaldehyde
• 3-amino-5-fluoropyridine-2-carboxaldehyde
• Z1486008159
• 3-Amino-5-fluoro-2-pyridinecarboxaldehyde
• SCHEMBL1991174
• MFCD22380469
• BS-14935
• CS-0198904
• 1289114-66-4
• D83274
• EN300-7466748
• AKOS025119324

• Inchi： 1S/C6H5FN2O/c7-4-1-5(8)6(3-10)9-2-4/h1-3H,8H2
• InChI Key： VRWNWXWPHVFGAT-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=O)C(=C1)N

Computed Properties

• Exact Mass: 140.03859095g/mol
• Monoisotopic Mass: 140.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-amino-5-fluoro-2-pyridinecarbaldehyde

Recent Advances in the Application of 3-amino-5-fluoro-2-pyridinecarbaldehyde (CAS: 1289114-66-4) in Chemical Biology and Pharmaceutical Research

3-amino-5-fluoro-2-pyridinecarbaldehyde (CAS: 1289114-66-4) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents targeting cancer, infectious diseases, and neurological disorders. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-amino-5-fluoro-2-pyridinecarbaldehyde as a versatile building block for the synthesis of kinase inhibitors. The compound's unique structural features, including the amino and aldehyde functional groups, enable efficient derivatization, leading to the development of potent and selective inhibitors for tyrosine kinases implicated in cancer progression. The study reported a series of novel compounds with IC50 values in the nanomolar range, showcasing the potential of this intermediate in oncology drug discovery.

Another significant application of 3-amino-5-fluoro-2-pyridinecarbaldehyde was explored in a recent Nature Communications article, where it was used to develop fluorescent probes for imaging cellular processes. The aldehyde group facilitated conjugation with various fluorophores, resulting in probes with high specificity and brightness. These probes were successfully employed to visualize real-time enzymatic activity in live cells, offering new tools for studying disease mechanisms and drug responses at the molecular level.

Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of derivatives synthesized from 3-amino-5-fluoro-2-pyridinecarbaldehyde. The researchers identified several compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The findings underscore the potential of this intermediate in addressing the growing challenge of antibiotic resistance.

In conclusion, 3-amino-5-fluoro-2-pyridinecarbaldehyde (CAS: 1289114-66-4) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its ability to yield biologically active derivatives, positions it as a critical component in the development of next-generation therapeutics. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies, further expanding its impact on human health.